Cas no 1310384-44-1 (4,4,5,5-Tetramethyl-2-(7-(trifluoromethyl)benzo[b]thiophen-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(7-(trifluoromethyl)benzo[b]thiophen-2-yl)-1,3,2-dioxaborolane
• CAS No: 1310384-44-1
• MF: C₁₅H₁₆BF₃O₂S
• MW: 328.157553672791
• CID: 1082830
• PubChem ID: 53338924
• Update Time: 2025-04-20

4,4,5,5-Tetramethyl-2-(7-(trifluoromethyl)benzo[b]thiophen-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(7-(trifluoromethyl)benzo[b]thiophen-2-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[7-(trifluoromethyl)-1-benzothiophen-2-yl]-1,3,2-dioxaborolane
• MFCD09952054
• PS-13010
• Benzo[b]thiophene, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7-(trifluoromethyl)-
• AKOS015950259
• DTXSID601125001
• 7-(trifluoromethyl)benzo[b]thien-2-yl boronic acid pinacol ester
• 7-(Trifluoromethyl)benzo[B]thiophene-2-boronic acid pinacol ester
• 1310384-44-1
• 4,4,5,5-Tetramethyl-2-(7-trifluoromethyl-benzo[b] thiophen-2-yl)-[1,3,2]dioxaborolane
• starbld0016928

• Inchi： 1S/C15H16BF3O2S/c1-13(2)14(3,4)21-16(20-13)11-8-9-6-5-7-10(12(9)22-11)15(17,18)19/h5-8H,1-4H3
• InChI Key： PHUYJDSKUBHVDQ-UHFFFAOYSA-N
• SMILES： S1C2C(C(F)(F)F)=CC=CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 328.0916156g/mol
• Monoisotopic Mass: 328.0916156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų